Cas no 1807048-56-1 (Ethyl 3-chloro-4-cyano-2-methylbenzoate)

• Product Name: Ethyl 3-chloro-4-cyano-2-methylbenzoate
• CAS No: 1807048-56-1
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 4947680
• Update Time: 2025-05-21

Ethyl 3-chloro-4-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-cyano-2-methylbenzoate

• Inchi： 1S/C11H10ClNO2/c1-3-15-11(14)9-5-4-8(6-13)10(12)7(9)2/h4-5H,3H2,1-2H3
• InChI Key： ZYKWQVKPCNATBL-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(C(=O)OCC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloro-4-cyano-2-methylbenzoate

Ethyl 3-chloro-4-cyano-2-methylbenzoate (CAS No. 1807048-56-1): A Comprehensive Overview

Ethyl 3-chloro-4-cyano-2-methylbenzoate, with the CAS registry number 1807048-56-1, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agricultural chemistry, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano group, and a chlorine atom strategically positioned on the aromatic ring. The presence of these functional groups imparts versatile chemical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of Ethyl 3-chloro-4-cyano-2-methylbenzoate typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly production routes. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the cyano group at the para position while maintaining the integrity of the benzoate ester. These innovations not only enhance yield but also reduce the environmental footprint of the synthesis process.

In terms of applications, Ethyl 3-chloro-4-cyano-2-methylbenzoate has demonstrated remarkable potential in drug discovery. Its ability to act as a bioisostere in medicinal chemistry has been leveraged to design novel compounds with improved pharmacokinetic profiles. For example, studies have shown that this compound can serve as a scaffold for developing inhibitors targeting specific enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The cyano group plays a crucial role in modulating the compound's electronic properties, thereby enhancing its binding affinity to target proteins.

Beyond pharmaceuticals, Ethyl 3-chloro-4-cyano-2-methylbenzoate has found utility in agrochemicals, particularly as an intermediate in the synthesis of herbicides and insecticides. The methyl group at position 2 contributes to the compound's lipophilicity, which is essential for its bioavailability when applied in agricultural settings. Recent research has focused on optimizing its stability under varying environmental conditions to ensure prolonged efficacy without adverse ecological impacts.

The structural versatility of Ethyl 3-chloro-4-cyano-2-methylbenzoate also extends to materials science applications. Its aromatic system and functional groups make it an ideal candidate for designing advanced polymers and coatings with tailored optical and mechanical properties. For instance, incorporating this compound into polymeric matrices has been shown to enhance UV resistance and thermal stability, attributes that are highly desirable in industrial coatings and electronic materials.

From a safety standpoint, Ethyl 3-chloro-4-cyano-2-methylbenzoate exhibits moderate toxicity profiles when handled under standard laboratory conditions. However, proper precautions must be taken during synthesis and handling to ensure compliance with occupational safety standards. Recent studies have emphasized the importance of implementing green chemistry principles to minimize waste generation and reduce hazardous byproducts during its production.

In conclusion, Ethyl 3-chloro-4-cyano-2-methylbenzoate (CAS No. 1807048-56-1) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with cutting-edge synthetic methodologies and application-driven research, positions it as a pivotal compound in diverse scientific domains. As ongoing research continues to uncover new potentials for this compound, its role in advancing technological and therapeutic frontiers is set to grow even further.